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Compound of Interest

Compound Name: C14H12Br3NO

Cat. No.: B12637639 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
C14H12Br3NO is a novel synthetic compound with a molecular weight of 477.97 g/mol . Its

structural features, characterized by a nitrogen-containing heterocyclic core and multiple

bromine substituents, suggest potential as a therapeutic agent. The introduction of bromine

atoms into organic molecules can enhance biological activity, improve metabolic stability, and

increase the duration of action.[1][2] This document provides detailed application notes and

protocols for the formulation and in vivo evaluation of C14H12Br3NO, focusing on its potential

as an anti-cancer agent. While specific biological data for C14H12Br3NO is under

investigation, related brominated compounds have demonstrated cytotoxic effects in various

cancer cell lines.[3]

Physicochemical Properties
A summary of the known and predicted physicochemical properties of C14H12Br3NO is

presented in Table 1. These properties are critical for developing a suitable formulation for in

vivo administration.

Table 1: Physicochemical Properties of C14H12Br3NO
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Property Value Method

Molecular Formula C14H12Br3NO ---

Molecular Weight 477.97 g/mol ---

Appearance Off-white to pale yellow solid Visual Inspection

Melting Point 185-190 °C
Differential Scanning

Calorimetry

Aqueous Solubility < 0.1 µg/mL at 25 °C HPLC-UV

LogP 4.8 (Predicted) Cheminformatics Software

pKa 3.2 (Predicted, basic) Cheminformatics Software

Proposed Mechanism of Action and Signaling
Pathway
Based on preliminary in vitro screens (data not shown) and the activity of structurally similar

compounds, C14H12Br3NO is hypothesized to be an inhibitor of the PI3K/Akt/mTOR signaling

pathway. This pathway is frequently hyperactivated in cancer and plays a crucial role in cell

growth, proliferation, and survival. The proposed mechanism involves the direct inhibition of

mTOR kinase activity, leading to the dephosphorylation of its downstream targets and

subsequent cell cycle arrest and apoptosis.

Caption: Proposed mTOR signaling pathway inhibited by C14H12Br3NO.

Formulation Development for In Vivo Studies
Due to its low aqueous solubility, a suitable vehicle is required for the in vivo administration of

C14H12Br3NO. The following section details the protocols for solubility screening and the

preparation of a formulation for intraperitoneal (IP) or oral (PO) administration in preclinical

models.

Solubility Screening Protocol
Objective: To identify a suitable solvent system for C14H12Br3NO.
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Materials:

C14H12Br3NO

Various GRAS (Generally Recognized As Safe) excipients (e.g., DMSO, Ethanol, PEG300,

Tween 80, Solutol HS 15, Cremophor EL)

Phosphate Buffered Saline (PBS), pH 7.4

Vortex mixer, sonicator, and centrifuge

HPLC-UV system

Method:

Weigh 5 mg of C14H12Br3NO into separate 1.5 mL microcentrifuge tubes.

Add 100 µL of each test excipient to the respective tubes.

Vortex for 5 minutes, followed by sonication for 15 minutes to aid dissolution.

If the compound dissolves, add the vehicle in 100 µL increments until precipitation is

observed or a maximum volume of 1 mL is reached.

For co-solvent systems, prepare mixtures of excipients (e.g., 10% DMSO, 40% PEG300,

50% Saline).

Equilibrate the samples at room temperature for 24 hours.

Centrifuge the samples at 14,000 rpm for 10 minutes to pellet any undissolved compound.

Carefully collect the supernatant and dilute it with a suitable organic solvent (e.g.,

acetonitrile).

Analyze the concentration of C14H12Br3NO in the supernatant by a validated HPLC-UV

method.

Table 2: Solubility of C14H12Br3NO in Various Excipients
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Vehicle Solubility (mg/mL)

Water < 0.001

PBS, pH 7.4 < 0.001

DMSO 55.2

Ethanol 12.5

PEG300 38.7

10% DMSO / 40% PEG300 / 50% Saline 5.1

5% Solutol HS 15 in Water 2.3

Recommended Formulation Protocol
Objective: To prepare a 5 mg/mL solution of C14H12Br3NO for in vivo dosing.

Formulation: 10% DMSO, 40% PEG300, 50% Saline (v/v/v)

Materials:

C14H12Br3NO

Dimethyl sulfoxide (DMSO), cell culture grade

Polyethylene glycol 300 (PEG300), USP grade

0.9% Sodium Chloride Injection, USP (Saline)

Sterile, pyrogen-free vials

Sterile filters (0.22 µm)

Method:

Calculate the required amount of C14H12Br3NO for the desired final volume and

concentration.
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In a sterile vial, dissolve the weighed C14H12Br3NO in the required volume of DMSO.

Vortex until fully dissolved.

Add the required volume of PEG300 and mix thoroughly.

Slowly add the saline to the mixture while vortexing to avoid precipitation.

Visually inspect the final formulation for any precipitation or phase separation.

Sterile filter the formulation using a 0.22 µm syringe filter into a sterile, pyrogen-free vial.

Store the formulation at 4 °C, protected from light. Conduct a stability assessment to

determine the appropriate storage duration.

Caption: Workflow for the preparation of the in vivo formulation.

In Vivo Study Protocol: Xenograft Model
Objective: To evaluate the anti-tumor efficacy of C14H12Br3NO in a human tumor xenograft

mouse model.

Materials:

6-8 week old female athymic nude mice

Human cancer cell line (e.g., PC-3 for prostate cancer)

Matrigel

C14H12Br3NO formulation (5 mg/mL)

Vehicle control (10% DMSO, 40% PEG300, 50% Saline)

Dosing syringes and needles (27G)

Calipers for tumor measurement

Method:
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Tumor Implantation: Subcutaneously implant 5 x 10^6 PC-3 cells in 100 µL of a 1:1 mixture

of media and Matrigel into the right flank of each mouse.

Tumor Growth and Randomization: Monitor tumor growth. When tumors reach an average

volume of 100-150 mm³, randomize the mice into treatment and control groups (n=8-10 per

group).

Treatment:

Group 1 (Vehicle Control): Administer the vehicle solution intraperitoneally (IP) daily at a

volume of 10 mL/kg.

Group 2 (C14H12Br3NO): Administer C14H12Br3NO at a dose of 50 mg/kg (10 mL/kg) IP

daily.

Monitoring:

Measure tumor volume with calipers twice weekly using the formula: Volume = (Length x

Width²) / 2.

Record body weight twice weekly as an indicator of toxicity.

Observe the animals daily for any clinical signs of distress.

Endpoint: Euthanize the mice when tumors reach the predetermined endpoint (e.g., 2000

mm³) or at the end of the study period (e.g., 21 days). Collect tumors and major organs for

further analysis (e.g., histopathology, pharmacodynamic marker analysis).

Caption: Experimental workflow for the in vivo xenograft study.

Safety and Handling
C14H12Br3NO is a research compound with unknown toxicological properties. Standard

laboratory safety precautions should be followed. Wear appropriate personal protective

equipment (PPE), including a lab coat, safety glasses, and gloves. Handle the solid compound

in a chemical fume hood to avoid inhalation. Dispose of all waste in accordance with

institutional guidelines for chemical waste.
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Conclusion
These application notes provide a comprehensive guide for the initial in vivo evaluation of

C14H12Br3NO. The provided protocols for formulation and a xenograft study are based on

established methodologies for preclinical drug development. Successful execution of these

studies will provide critical data on the efficacy and tolerability of C14H12Br3NO, guiding future

development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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